![molecular formula C20H16FN5 B4542471 N-(4,6-dimethyl-2-pyrimidinyl)-6-fluoro-4-phenyl-2-quinazolinamine](/img/structure/B4542471.png)
N-(4,6-dimethyl-2-pyrimidinyl)-6-fluoro-4-phenyl-2-quinazolinamine
Description
The compound is a quinazoline derivative, a class of compounds known for their diverse biological activities and chemical properties. Quinazolines have been extensively studied for their potential in medicinal chemistry and synthetic applications.
Synthesis Analysis
The synthesis of quinazoline derivatives often involves the use of N,N-dimethylformamide (DMF) and N,N-dimethylethanolamine (DMEA) as carbon synthons. These methods facilitate the formation of quinazolin-4-ones and other related heterocycles through green and efficient processes. Notably, the use of elemental iodine and Cu(II) catalysis has been highlighted as effective for the synthesis of these compounds under mild conditions, showcasing the versatility of quinazoline chemistry in accommodating various functional groups (Li et al., 2021); (Geng et al., 2022).
Molecular Structure Analysis
The molecular structure of quinazoline derivatives has been explored through various analytical techniques, including IR, UV–Vis, NMR, and X-ray crystallography. These studies reveal the intricate details of the quinazoline scaffold and its tautomeric forms, providing insight into the stability and electronic properties of these compounds (Bubbly et al., 2012).
Chemical Reactions and Properties
Quinazoline derivatives undergo a variety of chemical reactions, including oxidative coupling, annulation, and amination of sp3 C-H bonds. These reactions are pivotal in diversifying the quinazoline core and introducing functional groups that enhance the compound's chemical properties and biological activity (Mohammed et al., 2015).
properties
IUPAC Name |
N-(4,6-dimethylpyrimidin-2-yl)-6-fluoro-4-phenylquinazolin-2-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16FN5/c1-12-10-13(2)23-19(22-12)26-20-24-17-9-8-15(21)11-16(17)18(25-20)14-6-4-3-5-7-14/h3-11H,1-2H3,(H,22,23,24,25,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCIXNGXXGGZTBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NC2=NC3=C(C=C(C=C3)F)C(=N2)C4=CC=CC=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16FN5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.